1-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]-3-(2-phenylethyl)piperidine

• IUPAC Name: [3-(2-phenylethyl)piperidin-1-yl]-(5-propan-2-yl-1H-pyrazol-3-yl)methanone
• InChI: InChI=1S/C20H27N3O/c1-15(2)18-13-19(22-21-18)20(24)23-12-6-9-17(14-23)11-10-16-7-4-3-5-8-16/h3-5,7-8,13,15,17H,6,9-12,14H2,1-2H3,(H,21,22)
• InChI Key: SXFMVSDIUZNJND-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=NN1)C(=O)N2CCCC(C2)CCC3=CC=CC=C3
• Molecular Formula: C20H27N3O
• Molecular Weight: 325.4 g/mol

Description

1-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]-3-(2-phenylethyl)piperidine, also known as IPP, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. IPP is a piperidine derivative that is structurally similar to other compounds that have been shown to have antipsychotic and analgesic properties. In

Mechanism of Action

The exact mechanism of action of 1-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]-3-(2-phenylethyl)piperidine is not fully understood, but it is believed to act as a dopamine D2 receptor antagonist. This means that it blocks the binding of dopamine to its receptor, which can lead to a reduction in the symptoms of psychosis.
Biochemical and Physiological Effects:
1-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]-3-(2-phenylethyl)piperidine has been shown to have a number of biochemical and physiological effects in animal models. In addition to its antipsychotic properties, 1-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]-3-(2-phenylethyl)piperidine has also been shown to have analgesic properties, making it a potential candidate for the development of new pain medications. 1-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]-3-(2-phenylethyl)piperidine has also been shown to have an effect on the levels of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]-3-(2-phenylethyl)piperidine is its potential as a new drug candidate for the treatment of psychiatric disorders. However, there are also limitations to its use in lab experiments. For example, 1-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]-3-(2-phenylethyl)piperidine has a relatively short half-life, which can make it difficult to study its long-term effects. Additionally, 1-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]-3-(2-phenylethyl)piperidine is not currently approved for human use, which can limit its potential applications in clinical research.

Future Directions

There are several future directions for research on 1-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]-3-(2-phenylethyl)piperidine. One area of research is the development of new drugs based on the structure of 1-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]-3-(2-phenylethyl)piperidine. This could lead to the development of more effective treatments for psychiatric disorders and pain management. Another area of research is the study of the long-term effects of 1-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]-3-(2-phenylethyl)piperidine, including its potential for addiction and other side effects. Finally, research is needed to determine the optimal dosages and administration methods for 1-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]-3-(2-phenylethyl)piperidine in order to maximize its potential benefits while minimizing its risks.

Synthesis Methods

The synthesis of 1-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]-3-(2-phenylethyl)piperidine involves the reaction of 3-isopropyl-1H-pyrazole-5-carboxylic acid with 2-phenylethylamine, followed by the reduction of the resulting imine with sodium borohydride. This method has been optimized to produce high yields of pure 1-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]-3-(2-phenylethyl)piperidine.

Scientific Research Applications

1-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]-3-(2-phenylethyl)piperidine has been shown to have potential applications in various fields of scientific research. One of the most promising areas of research is in the development of new drugs for the treatment of psychiatric disorders such as schizophrenia and bipolar disorder. 1-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]-3-(2-phenylethyl)piperidine has been shown to have antipsychotic properties in animal models, making it a promising candidate for further research.